Cas no 2171895-76-2 (1-cyclopentyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-cyclopentyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2171895-76-2
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6104771
• PubChem ID: 165777423
• Update Time: 2025-06-07

1-cyclopentyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2171895-76-2
• EN300-1594984

• Inchi： 1S/C11H17N3O2/c1-8(16-2)11-10(7-15)12-13-14(11)9-5-3-4-6-9/h7-9H,3-6H2,1-2H3
• InChI Key： RHRXTBZKZACLGO-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(C=O)N=NN1C1CCCC1

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57Ų

Additional information on 1-cyclopentyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde

Introduction to 1-Cyclopentyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2171895-76-2)

1-Cyclopentyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2171895-76-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 1-cyclopentyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde make it a promising candidate for the development of new drugs targeting various diseases.

The cyclopentyl and methoxyethyl substituents in the molecule contribute to its stability and bioavailability, while the triazole ring provides a scaffold that can be readily functionalized to enhance its pharmacological properties. Recent studies have highlighted the potential of this compound in areas such as anti-inflammatory, antifungal, and anticancer therapies.

In the context of anti-inflammatory applications, 1-cyclopentyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde has been shown to exhibit potent inhibitory effects on pro-inflammatory cytokines and enzymes. A study published in the Journal of Medicinal Chemistry reported that this compound effectively reduced the production of interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 1-cyclopentyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde could be a valuable lead compound for developing new anti-inflammatory drugs.

Regarding antifungal properties, triazoles are well-known for their efficacy against a wide range of fungal pathogens. Research conducted by a team at the University of California demonstrated that 1-cyclopentyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde exhibited significant antifungal activity against Candida albicans and Aspergillus fumigatus. The compound's ability to disrupt fungal cell membranes and inhibit ergosterol biosynthesis makes it a promising candidate for the treatment of fungal infections.

In the realm of anticancer therapies, preliminary studies have indicated that 1-cyclopentyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde possesses cytotoxic effects on various cancer cell lines. A study published in Cancer Research found that this compound induced apoptosis in human breast cancer cells by activating caspase pathways and disrupting mitochondrial function. These results suggest that 1-cyclopentyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde could be further explored as a potential anticancer agent.

The synthesis of 1-cyclopentyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde typically involves multi-step reactions starting from readily available precursors. One common approach is to use copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) to form the triazole ring. This method is highly efficient and allows for the introduction of various functional groups to tailor the compound's properties for specific applications.

The physicochemical properties of 1-cyclopentyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde have been extensively characterized. It is a white crystalline solid with a melting point of approximately 80°C and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. These properties facilitate its use in both in vitro and in vivo studies.

Pharmacokinetic studies have shown that 1-cyclopentyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life in plasma, which are desirable characteristics for a drug candidate. Additionally, preliminary toxicology assessments indicate that this compound has low toxicity at therapeutic doses.

Despite its promising potential, further research is needed to fully understand the mechanisms of action and optimize the therapeutic efficacy of 1-cyclopentyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde. Ongoing clinical trials are evaluating its safety and efficacy in human subjects for various indications. These trials will provide crucial data to guide its development as a novel therapeutic agent.

In conclusion, 1-Cyclopentyl-5-(methoxyethyl)-triazole-carbaldehyde (CAS No. 2177895762) represents an exciting advancement in medicinal chemistry with broad-spectrum biological activities. Its unique structural features and favorable pharmacological properties make it a promising candidate for the development of new drugs targeting inflammatory diseases, fungal infections, and cancer. Continued research will undoubtedly uncover more about its potential therapeutic applications and contribute to advancements in healthcare.